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Compound of Interest

Compound Name: Diethyl diphenate

CAS No.: 5807-65-8

Cat. No.: B1601768

Get Quote

This guide provides an in-depth overview of diethyl diphenate, a significant organic

compound, for researchers, scientists, and professionals in drug development. It will cover its

fundamental identifiers, physicochemical properties, synthesis, applications, and spectroscopic

characterization.

Chemical Identity and Descriptors
Diethyl diphenate, systematically known as diethyl biphenyl-2,2'-dicarboxylate, is a diester

derivative of diphenic acid. The accurate identification of this compound is crucial for any

scientific endeavor.[1]

Key Identifiers
A comprehensive list of identifiers for diethyl diphenate is provided below to ensure

unambiguous reference in research and procurement.
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Identifier Type Value Source

CAS Number 5807-65-8 PubChem[1], FDA GSRS[2][3]

IUPAC Name

ethyl 2-(2-

ethoxycarbonylphenyl)benzoat

e

PubChem[1]

Molecular Formula C₁₈H₁₈O₄ PubChem[1]

Molecular Weight 298.33 g/mol Echemi[4]

InChI

InChI=1S/C18H18O4/c1-3-21-

17(19)15-11-7-5-9-13(15)14-

10-6-8-12-16(14)18(20)22-4-

2/h5-12H,3-4H2,1-2H3

PubChem[1]

InChIKey
DAISCGBNAKDWHR-

UHFFFAOYSA-N
PubChem[1]

SMILES
CCOC(=O)C1=CC=CC=C1C2

=CC=CC=C2C(=O)OCC
PubChem[1]

UNII IUT1Q66XUZ Echemi[4]

DSSTox ID DTXSID90206796 Echemi[4]

Synonyms
Common synonyms for diethyl diphenate include:

Diethyl biphenyl-2,2'-dicarboxylate[1]

Diphenic acid diethyl ester[1]

Diethyl 2,2'-biphenyldicarboxylate[1]

(1,1'-Biphenyl)-2,2'-dicarboxylic acid, diethyl ester[1]

Physicochemical Properties
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The physicochemical properties of diethyl diphenate are essential for its handling, application,

and analysis.

Property Value Source

Melting Point 43-44 °C Echemi[4]

Boiling Point 210-213 °C @ 10 Torr Echemi[4]

Flash Point 110.8 °C Echemi[4]

XLogP3 3.5 PubChem[1]

Topological Polar Surface Area 52.6 Å² PubChem[1], Echemi[4]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 7 PubChem[1]

Heavy Atom Count 22 Echemi[4]

Synthesis of Diethyl Diphenate
The primary synthetic route to diethyl diphenate and other biaryl compounds is the Ullmann

condensation. This reaction involves the copper-catalyzed coupling of two aryl halide

molecules. In the context of diethyl diphenate, this would typically involve the coupling of an

ortho-halobenzoate ester.

The Ullmann Condensation: A Mechanistic Overview
The Ullmann reaction traditionally requires harsh conditions, including high temperatures and

stoichiometric amounts of copper. However, modern advancements have introduced milder

conditions and catalytic amounts of copper, often with the use of ligands to facilitate the

reaction.

The generally accepted mechanism proceeds through the following key steps:

Oxidative Addition: An aryl halide undergoes oxidative addition to a Cu(0) or Cu(I) species.
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Formation of an Organocopper Intermediate: This step leads to the formation of an

organocopper compound.

Coupling: The organocopper intermediate then reacts with a second molecule of the aryl

halide.

Reductive Elimination: The final step is the reductive elimination of the biaryl product,

regenerating the copper catalyst.

Catalyst Regeneration

Aryl Halide (Ar-X)

Ar-Cu(I)-X

 Oxidative
 Addition

Cu(0)

Ar-Ar

 + Ar-X
 Reductive
 Elimination

Cu(I)X
 Reduction

Click to download full resolution via product page

Caption: Generalized mechanism of the Ullmann condensation for biaryl synthesis.

Experimental Protocol: A Representative Ullmann
Synthesis
While a specific protocol for the synthesis of diethyl diphenate is not readily available in the

cited literature, a general procedure for a copper-catalyzed Ullmann-type coupling is presented

below. This can be adapted by the experienced researcher for the synthesis of diethyl
diphenate from a suitable precursor like ethyl 2-iodobenzoate.

Materials:
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Ethyl 2-iodobenzoate

Copper powder or Copper(I) iodide (CuI)

Anhydrous, high-boiling solvent (e.g., DMF, nitrobenzene)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

reflux condenser, and a nitrogen/argon inlet. The glassware should be thoroughly dried

before use.

Charging the Flask: The flask is charged with the aryl halide (ethyl 2-iodobenzoate) and the

copper catalyst.

Solvent Addition: Anhydrous solvent is added to the flask.

Reaction Conditions: The reaction mixture is heated to a high temperature (typically > 150

°C) under an inert atmosphere and stirred vigorously.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The mixture

is then filtered to remove the copper salts. The filtrate is typically subjected to an aqueous

workup, followed by extraction with an organic solvent.

Purification: The crude product is purified by column chromatography or recrystallization to

yield the pure diethyl diphenate.

Applications in Research and Development
Biphenyl dicarboxylates, including diethyl diphenate, are valuable building blocks in several

areas of chemical research and development.

Polymer and Materials Science
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The rigid biphenyl core of diethyl diphenate makes it an attractive monomer for the synthesis

of high-performance polymers and materials. Hydrolysis of the ester groups to the

corresponding dicarboxylic acid (diphenic acid) provides a ligand for the construction of Metal-

Organic Frameworks (MOFs).[5] These materials have applications in gas storage, catalysis,

and separation technologies.

Organic Synthesis
Diethyl diphenate serves as a versatile intermediate in organic synthesis. The ester

functionalities can be readily transformed into other functional groups, allowing for the

construction of more complex molecular architectures. Its structural motif is found in various

organic molecules with potential applications in medicinal chemistry and materials science.

Potential in Drug Development
While specific applications of diethyl diphenate in drug development are not extensively

documented, related biphenyl structures are known to possess biological activity. For instance,

some biphenyl derivatives have been investigated for their anti-inflammatory and anticancer

properties.[5] The structural features of diethyl diphenate make it a candidate for further

investigation in medicinal chemistry programs.

Spectroscopic Characterization
The structural elucidation of diethyl diphenate relies on standard spectroscopic techniques.

Although experimental spectra for diethyl diphenate are not widely available in public

databases, the expected spectral features can be predicted based on its structure and data

from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic

protons and the ethyl groups.

Aromatic Protons: A complex multiplet in the aromatic region (approximately 7.0-8.0 ppm) is

expected for the eight protons on the biphenyl core.

Ethyl Group Protons: A quartet for the methylene protons (-OCH₂CH₃) and a triplet for the

methyl protons (-OCH₂CH₃) of the two ethyl groups would be observed. The quartet would
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be expected around 4.0-4.4 ppm, and the triplet around 1.0-1.4 ppm.

¹³C NMR: The carbon NMR spectrum would reveal the different carbon environments in the

molecule.

Carbonyl Carbons: The ester carbonyl carbons are expected to resonate in the downfield

region, typically around 165-175 ppm.

Aromatic Carbons: The twelve aromatic carbons would appear in the region of approximately

120-140 ppm.

Ethyl Group Carbons: The methylene carbons (-OCH₂) would be found around 60-65 ppm,

and the methyl carbons (-CH₃) would be in the upfield region, around 13-15 ppm.

Infrared (IR) Spectroscopy
The IR spectrum of diethyl diphenate would be characterized by the following key absorption

bands:

C=O Stretch: A strong absorption band characteristic of the ester carbonyl group, expected

around 1720 cm⁻¹.

C-O Stretch: Strong bands corresponding to the C-O stretching of the ester group, typically

in the 1300-1100 cm⁻¹ region.

Aromatic C-H Stretch: Peaks above 3000 cm⁻¹ corresponding to the aromatic C-H bonds.

Aromatic C=C Stretch: Absorptions in the 1600-1450 cm⁻¹ region due to the carbon-carbon

stretching vibrations within the aromatic rings.

Mass Spectrometry (MS)
Mass spectrometry would provide information about the molecular weight and fragmentation

pattern of diethyl diphenate.

Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak at an m/z

value corresponding to the molecular weight of the compound (298.33).
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Fragmentation Pattern: Common fragmentation pathways would include the loss of ethoxy

groups (-OEt, m/z = 45) and ethoxycarbonyl groups (-COOEt, m/z = 73).

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation

Chemical Synthesis

Purification
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NMR Spectroscopy
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Structural Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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